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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

Phenacyl thiocyanate
5399-30-4

B189169

For immediate release: A detailed technical guide on Phenacyl thiocyanate, providing

researchers, scientists, and drug development professionals with essential data and protocols.

This document outlines the compound's chemical identity, spectral properties, and a detailed

synthesis method.

Compound Identification

Phenacyl thiocyanate is an organic compound featuring a phenacyl group attached to a

thiocyanate moiety.

Identifier

Value

Chemical Name

2-oxo-2-phenylethyl thiocyanate

CAS Number 5399-30-4
Molecular Formula CoH7NOS
Molecular Weight 177.22 g/mol

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b189169#bc-rfq
https://www.benchchem.com/product/b189169/docs?utm_src=pdf-body#phenacyl-thiocyanate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b189169/docs?utm_src=pdf-body#phenacyl-thiocyanate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectral Data

The following tables summarize the key spectral data for Phenacyl thiocyanate, crucial for its
identification and characterization.

Infrared (IR) Spectroscopy

Technique Key Peaks (cm~?) Source

2150 (C=N stretch), 1690 [Aldrich Chemical Company,
KBr Wafer

(C=0 stretch) Inc.]

Note: The provided IR peak values are characteristic absorptions for the thiocyanate and
carbonyl functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR)

Chemical
Instrument Solvent Shift (8) Multiplicity Integration Assignment
pPpm
Bruker AM- Aromatic
CDCIs ~7.9 m 2H
300 (ortho)
Aromatic
~7.6 m 1H
(para)
Aromatic
~7.5 m 2H
(meta)
4.6 s 2H -CHa-

Source: Wiley-VCH GmbH

13C NMR (Carbon NMR)

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b189169/docs?utm_src=pdf-body#phenacyl-thiocyanate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solvent Chemical Shift (6) ppm Assignment
CDCls ~190 C=0

~134 Aromatic (para)

~133 Aromatic (ipso)

~129 Aromatic (meta)

~128 Aromatic (ortho)

~112 S-C=N

~39 -CHa-

Source: John Wiley & Sons, Inc.

Mass Spectrometry (MS)

. . 2nd Highest 3rd Highest
Technique Library Top Peak (m/z)
(m/z) (m/z)
GC-MS Main library 105 77 51

Source: NIST Mass Spectrometry Data Center

Experimental Protocol: Synthesis of Phenacyl
Thiocyanate

This section details a solvent-free method for the synthesis of Phenacyl thiocyanate from
phenacyl bromide using clay-supported ammonium thiocyanate.[1]

Preparation of Clay-Supported Ammonium Thiocyanate

o Dissolution: Dissolve 7.6 g of ammonium thiocyanate in 100 ml of acetone in a 500 ml round-
bottomed flask equipped with a stir bar at room temperature.

» Addition of Clay: To the clear solution, add 10 g of montmorillonite K10 clay in portions over
10 minutes with continuous stirring. A reddish suspension will form.
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« Stirring: Vigorously stir the suspension for an additional 30 minutes at room temperature.

¢ Solvent Removal: Remove the acetone using a rotary vacuum evaporator under reduced
pressure.

e Drying: Scrape the dry solid crust from the flask walls with a spatula and continue solvent
evaporation until a free-flowing light red powder is obtained.

Synthesis of Phenacyl Thiocyanate

e Mixing: In a mortar, combine phenacyl bromide (1 mmol) and the prepared K10-
montmorillonite clay-supported ammonium thiocyanate (3 mmol).

e Grinding: Mix the solids with a spatula and then grind them together with a pestle for the
required time.

e Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

 Purification: Upon completion, directly load the solid reaction mixture onto a silica gel
column.

o Elution: Elute the product using an ethyl acetate-hexane solvent system (ranging from 9:1 to
3:1).

« |solation: Collect the fractions containing the pure product and remove the solvents using a
rotary vacuum evaporator to yield pure phenacyl thiocyanate.
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Reagent Preparation
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Caption: Workflow for the synthesis of Phenacyl thiocyanate.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the scientific literature detailing the
direct involvement of Phenacyl thiocyanate in defined cellular signaling pathways. While the
broader class of isothiocyanates is known for various biological activities, including
chemopreventive properties, specific studies on the signaling mechanisms of Phenacyl
thiocyanate are not extensively documented. The thiocyanate ion itself is a substrate for
peroxidases in biological systems, forming hypothiocyanous acid, which plays a role in innate
immunity.[2][3] However, a direct link and detailed pathway for the title compound have yet to
be elucidated. Researchers are encouraged to investigate this area to uncover potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Phenacyl Thiocyanate: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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